Cas no 1806418-55-2 (1-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-2-one
• CAS No: 1806418-55-2
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4972015
• Update Time: 2025-05-20

1-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-2-one

• Inchi： 1S/C11H11BrO4/c1-6(13)9(12)7-4-2-3-5-8(7)10(14)11(15)16/h2-5,9-10,14H,1H3,(H,15,16)
• InChI Key： DDPHKBAAHMLIBL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Additional information on 1-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(Carboxy(Hydroxy)Methyl)Phenyl)Propan-2-One (CAS No. 1806418-55-2)

1-Bromo-1-(2-(Carboxy(Hydroxy)Methyl)Phenyl)Propan-2-One, also known by its CAS registry number CAS No. 1806418-55-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group, further connected to a phenyl ring substituted with a carboxy(hydroxy)methyl group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of 1-Bromo-1-(2-(Carboxy(Hydroxy)Methyl)Phenyl)Propan-2-One involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic chemistry have enabled the use of transition metal catalysts to facilitate key steps in the synthesis, such as cross-coupling reactions. These improvements not only enhance the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.

The structural features of this compound make it an attractive candidate for use in drug discovery and development. The presence of the bromine atom and the propanone group provides opportunities for further functionalization, allowing chemists to explore its potential as a building block in medicinal chemistry. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of various bioactive moieties. Additionally, the phenyl ring with its substituents offers sites for further modification, potentially leading to novel pharmacophores with desired biological activities.

Recent studies have highlighted the importance of Carboxy(Hydroxy)Methyl groups in modulating the physicochemical properties of organic compounds. This substituent can influence solubility, stability, and bioavailability, making it a valuable component in drug design. Researchers have demonstrated that compounds bearing this group exhibit enhanced metabolic stability and improved absorption profiles in preclinical models. These findings underscore the potential of 1-Bromo-1-(2-(Carboxy(Hydroxy)Methyl)Phenyl)Propan-2-One as a lead compound in therapeutic development.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. The combination of aromaticity and functional groups makes it suitable for use in polymer chemistry and as a precursor for advanced materials. For example, its ability to undergo polymerization under specific conditions has been explored for developing high-performance polymers with tailored properties. Furthermore, its reactivity towards nucleophilic attack makes it a valuable intermediate in the synthesis of complex molecules with applications in electronics and optoelectronics.

The latest research on CAS No. 1806418-55-2 has focused on understanding its interaction with biological systems. Preclinical studies have revealed that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a modulator in disease pathways. However, further investigations are required to fully elucidate its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

In conclusion, 1-Bromo-1-(2-(Carboxy(Hydroxy)Methyl)Phenyl)Propan-2-One (CAS No. 1806418-55-2) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.